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Compound of Interest

Methyl 3-(2-
Compound Name:
aminophenoxy)benzoate

cat. No.: B1322956

An In-depth Technical Guide to the Safety and Handling of Methyl 3-(2-
aminophenoxy)benzoate

Disclaimer: Specific safety and toxicological data for Methyl 3-(2-aminophenoxy)benzoate
(CAS No. 177171-13-0) is not readily available in public databases. This guide is compiled
based on data from structurally similar compounds, including Methyl 3-aminobenzoate, Methyl
2-aminobenzoate, and other aminobenzoate esters. All recommendations should be applied
with the professional judgment of a qualified chemist. A thorough risk assessment should be
conducted before handling this compound.

Chemical and Physical Properties

Quantitative data for Methyl 3-(2-aminophenoxy)benzoate is limited. The following table
includes computed data from publicly available chemical databases and experimental data for
the closely related compound, Methyl 3-aminobenzoate, for comparison.
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Methyl 3-(2-
Property aminophenoxy)benzoate
(Computed/Predicted)

Methyl 3-aminobenzoate
(Experimental)

Molecular Formula C14H13NOs CsHoNO:2
Molecular Weight 243.26 g/mol 151.16 g/mol
Appearance Predicted: Solid Beige Solid[1]
Melting Point Not Available 51-54 °C

Boiling Point Not Available 296.6 °C
Solubility Not Available Insoluble in water
CAS Number 177171-13-0 4518-10-9[1]

Hazard Identification and Classification

Based on the hazard profiles of analogous compounds like Methyl 3-aminobenzoate, Methyl 3-
(2-aminophenoxy)benzoate should be handled as a hazardous substance. The primary
hazards are anticipated to be:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

Skin Corrosion/Irritation: Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][2]

GHS Hazard Classification (Predicted)
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Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4
Acute Toxicity, Inhalation Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2

Specific Target Organ Toxicity - Single Exposure
) o Category 3
(Respiratory tract irritation)

Safety and Handling Protocols

A stringent adherence to safety protocols is mandatory when handling Methyl 3-(2-
aminophenoxy)benzoate.

Personal Protective Equipment (PPE)

A comprehensive set of PPE should be worn at all times in the laboratory.

PPE Specification

Eye Protection Chemical safety goggles or a face shield.

i Chemically resistant gloves (e.g., nitrile,
Hand Protection
neoprene).

] Laboratory coat, long pants, and closed-toe
Body Protection
shoes.

Use in a well-ventilated area or under a
) ) chemical fume hood. If dust or aerosols are
Respiratory Protection ) )
generated, a NIOSH-approved respirator with

an appropriate cartridge is recommended.[2]

Engineering Controls
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Operations involving this compound should be conducted in a controlled environment.

» Ventilation: Work should be performed in a certified chemical fume hood to minimize
inhalation exposure.[2]

o Eye Wash and Safety Shower: An operational and easily accessible eye wash station and
safety shower are essential.[2]

Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing.[2] Do not breathe dust or vapors.[2]
Wash hands thoroughly after handling.[2]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep
away from incompatible materials such as strong oxidizing agents, acids, and bases.[2]

Experimental Protocols
Hypothetical Synthesis Protocol

A potential synthesis route for Methyl 3-(2-aminophenoxy)benzoate could involve an Ullmann
condensation or a similar nucleophilic aromatic substitution reaction. The following is a
generalized, hypothetical protocol that would require optimization.

Reaction: 2-Aminophenol with Methyl 3-bromobenzoate
Materials:

e 2-Aminophenol

o Methyl 3-bromobenzoate

o Copper(l) iodide (Cul)

e Potassium carbonate (K2CO3)

e Dimethylformamide (DMF)

e Toluene
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o Ethyl acetate

e Brine solution

e Anhydrous sodium sulfate

Procedure:

To a dry reaction flask, add 2-aminophenol, methyl 3-bromobenzoate, Cul, and K2COs.
e Purge the flask with an inert gas (e.g., nitrogen or argon).
e Add anhydrous DMF and toluene as solvents.

o Heat the reaction mixture to reflux (approximately 120-140 °C) and maintain for 12-24 hours,
monitoring the reaction progress by Thin Layer Chromatography (TLC).

o After completion, cool the mixture to room temperature.

« Filter the reaction mixture to remove inorganic salts.

 Dilute the filtrate with ethyl acetate and wash with water and then with brine.

o Dry the organic layer over anhydrous sodium sulfate.

o Concentrate the organic phase under reduced pressure to obtain the crude product.

 Purify the crude product by column chromatography on silica gel.

Emergency Procedures

Spill Response:
o Evacuate the area and ensure adequate ventilation.
o Wear appropriate PPE.

o For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed
container for disposal.
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o For large spills, contain the spill and prevent it from entering drains.
o Clean the spill area thoroughly with a suitable solvent and then with soap and water.
First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[2]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes.[2] Remove contaminated clothing. Seek medical attention if irritation persists.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2]

Visualizations
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Caption: Workflow for the safe handling of Methyl 3-(2-aminophenoxy)benzoate.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1322956?utm_src=pdf-body-img
https://www.benchchem.com/product/b1322956?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

There is no documented information on the specific biological signaling pathways affected by
Methyl 3-(2-aminophenoxy)benzoate. Research on related aminobenzoate compounds has
explored their potential as inhibitors of certain enzymes or as scaffolds in drug discovery, but a
definitive pathway for this specific molecule has not been elucidated. Therefore, a signaling
pathway diagram cannot be provided at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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